1-Cyclopropoxy-3-ethyl-2-nitrobenzene

• Molecular Formula: C11H13NO3
• Molecular Weight: 207.23 g/mol
• IUPAC Name: 1-cyclopropyloxy-3-ethyl-2-nitrobenzene
• InChI: InChI=1S/C11H13NO3/c1-2-8-4-3-5-10(11(8)12(13)14)15-9-6-7-9/h3-5,9H,2,6-7H2,1H3
• InChI Key: JQRWPXCKJXJRSC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=CC=C1)OC2CC2)[N+](=O)[O-]

Description

1-Cyclopropoxy-3-ethyl-2-nitrobenzene is a nitroaromatic compound characterized by a benzene ring substituted with three distinct functional groups: a nitro (-NO₂) group at the ortho (2nd) position, a cyclopropoxy (-O-C₃H₅) group at the para (1st) position, and an ethyl (-C₂H₅) group at the meta (3rd) position. Its molecular formula is C₁₁H₁₃NO₃, with a molecular weight of 207.23 g/mol. The compound’s unique structural features—a strained cyclopropane ring, an electron-withdrawing nitro group, and an electron-donating ethyl substituent—result in complex electronic and steric interactions that influence its physicochemical properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-Cyclopropoxy-3-ethyl-2-nitrobenzene can be synthesized through a multi-step process involving electrophilic aromatic substitution reactions. The general steps include:

Alkylation: The ethyl group can be introduced via a Friedel-Crafts alkylation reaction using ethyl chloride and a Lewis acid catalyst such as aluminum chloride.

Cyclopropoxylation: The cyclopropoxy group can be introduced through a nucleophilic substitution reaction using cyclopropyl alcohol and a suitable base.

Industrial Production Methods: Industrial production of 1-Cyclopropoxy-3-ethyl-2-nitrobenzene may involve optimized versions of the above synthetic routes, with a focus on maximizing yield and purity while minimizing costs and environmental impact.

Chemical Reactions Analysis

Types of Reactions: 1-Cyclopropoxy-3-ethyl-2-nitrobenzene undergoes various chemical reactions, including:

Reduction: The nitro group can be reduced to an amine group using reducing agents such as hydrogen gas in the presence of a palladium catalyst or iron powder in acidic conditions.

Oxidation: The ethyl group can be oxidized to a carboxylic acid using strong oxidizing agents like potassium permanganate or chromic acid.

Substitution: The cyclopropoxy group can undergo nucleophilic substitution reactions, where it is replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions:

Reduction: Hydrogen gas with palladium catalyst, iron powder with hydrochloric acid.

Oxidation: Potassium permanganate, chromic acid.

Substitution: Nucleophiles such as hydroxide ions or alkoxide ions.

Major Products:

Reduction: 1-Cyclopropoxy-3-ethyl-2-aminobenzene.

Oxidation: 1-Cyclopropoxy-3-carboxy-2-nitrobenzene.

Substitution: Various substituted benzene derivatives depending on the nucleophile used.

Scientific Research Applications

1-Cyclopropoxy-3-ethyl-2-nitrobenzene has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential pharmacological properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-Cyclopropoxy-3-ethyl-2-nitrobenzene involves its interaction with molecular targets through its functional groups. The nitro group can participate in redox reactions, while the cyclopropoxy and ethyl groups can influence the compound’s reactivity and binding affinity. The exact pathways and molecular targets depend on the specific application and context of use.

Comparison with Similar Compounds

A. Substituent Effects

• Steric Hindrance : The cyclopropoxy group in 1-Cyclopropoxy-3-ethyl-2-nitrobenzene introduces significant steric bulk compared to smaller substituents like -NH₂ (in nitroanilines) or single-atom groups in nitrobenzene. This hindrance may reduce reactivity in substitution reactions requiring spatial accessibility .
• Electronic Effects: The nitro group’s electron-withdrawing nature is partially counteracted by the electron-donating ethyl group, creating a unique electronic profile distinct from simpler nitroaromatics.

B. Solubility and Stability

• Solvent Compatibility: indicates that nitroanilines and related compounds are often dissolved in methylene chloride:benzene mixtures (e.g., Catalog#: BIG-BN-2). The target compound’s cyclopropoxy group likely reduces polarity compared to nitroanilines, enhancing solubility in non-polar solvents like benzene. However, the ethyl group may slightly increase solubility in mildly polar solvents.
• Thermal Stability : Nitroaromatics with bulky substituents (e.g., cyclopropoxy) typically exhibit lower thermal stability due to strain and steric crowding. This contrasts with nitrobenzene, which is relatively stable up to 210°C .

C. Reactivity

• Electrophilic Substitution: The ortho-nitro group in the target compound strongly deactivates the benzene ring, directing incoming electrophiles to the meta position. However, steric hindrance from the cyclopropoxy group may suppress such reactions compared to nitroaniline isomers, where amino groups can activate specific positions.
• Reduction Reactions : The nitro group in 1-Cyclopropoxy-3-ethyl-2-nitrobenzene is expected to undergo reduction to an amine under standard conditions (e.g., H₂/Pd-C), similar to nitrobenzene. However, the cyclopropoxy group’s strain may lead to side reactions, such as ring-opening under acidic or high-temperature conditions.